Cas no 68000-22-6 ((1S)-indane-1-carboxylic acid)

• Product Name: (1S)-indane-1-carboxylic acid
• CAS No: 68000-22-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 393829
• PubChem ID: 11275176
• Update Time: 2025-06-10

(1S)-indane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid, 2,3-dihydro-, (S)-
• (1S)-indane-1-carboxylic acid
• (1S)-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLICACID
• DTXSID901258475
• (S)-1-Indancarboxylic acid
• 68000-22-6
• EN300-370487
• SCHEMBL1400973
• (S)-2,3-Dihydro-1H-indene-1-carboxylic acid
• AT39917
• (1S)-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID

• Inchi： 1S/C10H10O2/c11-10(12)9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2,(H,11,12)/t9-/m0/s1
• InChI Key： JBQMFBWTKWOSQX-VIFPVBQESA-N
• SMILES： OC([C@@H]1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1S)-indane-1-carboxylic acid

Comprehensive Overview of (1S)-Indane-1-carboxylic Acid (CAS No. 68000-22-6): Properties, Applications, and Industry Insights

(1S)-Indane-1-carboxylic acid (CAS No. 68000-22-6) is a chiral organic compound belonging to the indane carboxylic acid family. This optically active molecule has garnered significant attention in pharmaceutical and fine chemical industries due to its unique structural features and versatile applications. The compound's chiral indane backbone and carboxylic acid functionality make it a valuable building block for asymmetric synthesis and drug development.

Recent trends in medicinal chemistry highlight the growing demand for enantiomerically pure intermediates like (1S)-indane-1-carboxylic acid. Pharmaceutical researchers frequently search for information about its stereoselective synthesis, pharmacological properties, and potential as a chiral synthon in API manufacturing. The compound's CAS number 68000-22-6 serves as a crucial identifier for regulatory compliance and patent searches in the chemical industry.

The molecular structure of (1S)-indane-1-carboxylic acid features a fused benzene and cyclopentane ring system with a carboxylic acid group at the 1-position. This configuration contributes to its rigid molecular framework, which is particularly valuable in designing conformationally restricted bioactive molecules. Current research focuses on its potential applications in developing GPCR modulators and CNS-active compounds, addressing the pharmaceutical industry's need for novel neurological therapeutics.

From a synthetic chemistry perspective, 68000-22-6 serves as a key intermediate for preparing various pharmaceutical ingredients and specialty chemicals. Its chiral purity and structural versatility make it particularly valuable for creating asymmetric catalysts and chiral auxiliaries. Recent patent literature reveals its use in preparing protease inhibitors and enzyme modulators, aligning with current drug discovery trends targeting protein-protein interactions.

The analytical characterization of (1S)-indane-1-carboxylic acid typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters for CAS 68000-22-6 often include specifications for enantiomeric excess, chemical purity, and residual solvents, reflecting the stringent requirements of pharmaceutical applications. These analytical aspects are frequently queried by quality assurance professionals in the chemical industry.

Environmental and regulatory considerations for (1S)-indane-1-carboxylic acid production emphasize green chemistry principles and sustainable manufacturing processes. The compound's biodegradability profile and eco-toxicological data have become increasingly important evaluation criteria, responding to growing industry concerns about green synthesis and environmental impact of chemical production.

Market analysis indicates steady growth in demand for chiral building blocks like 68000-22-6, driven by expanding applications in asymmetric synthesis and drug discovery. The compound's commercial availability in various enantiomeric purities and packaging formats caters to diverse research and production needs. Current industry discussions focus on optimizing scale-up processes and cost-effective production methods for this valuable intermediate.

Future research directions for (1S)-indane-1-carboxylic acid may explore its potential in bioconjugation chemistry and material science applications. The compound's structural rigidity and functional group compatibility position it as a candidate for developing novel supramolecular architectures and functional materials. These emerging applications align with current scientific interest in molecular engineering and smart materials development.

Technical documentation for CAS No. 68000-22-6 typically includes detailed information about its physicochemical properties, storage conditions, and handling precautions. The compound's melting point, optical rotation, and solubility profile are critical parameters for researchers designing synthetic routes or formulation strategies. These technical specifications are frequently searched by chemists working with this material.

In conclusion, (1S)-indane-1-carboxylic acid (CAS 68000-22-6) represents an important chiral building block with diverse applications in modern chemical research and pharmaceutical development. Its unique structural features and synthetic versatility continue to make it valuable for addressing current challenges in medicinal chemistry, catalysis, and material science. As research progresses, this compound will likely find new applications in emerging scientific fields.